Cas no 2172138-84-8 (3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid)

• Product Name: 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid
• CAS No: 2172138-84-8
• MF: C₃₁H₃₂N₂O₆
• MW: 528.595588684082
• CID: 6469398
• PubChem ID: 165513197
• Update Time: 2025-10-31

3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid
• EN300-1549485
• 3-(N-benzyl-1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)propanoic acid
• 2172138-84-8

• Inchi： 1S/C31H32N2O6/c34-28(35)14-16-33(19-21-8-2-1-3-9-21)30(36)29-22(15-17-38-29)18-32-31(37)39-20-27-25-12-6-4-10-23(25)24-11-5-7-13-26(24)27/h1-13,22,27,29H,14-20H2,(H,32,37)(H,34,35)
• InChI Key： YKPKYNZLCFXEBL-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(N(CC1C=CC=CC=1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 528.22603674g/mol
• Monoisotopic Mass: 528.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid

3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid (CAS No. 2172138-84-8): A Comprehensive Overview

3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid (CAS No. 2172138-84-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of propanoic acid and features a unique structural arrangement that includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an oxolan ring. The intricate structure of this compound makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The benzyl group in the compound serves as a key functional moiety, providing aromatic stability and enhancing the overall solubility and bioavailability of the molecule. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to temporarily mask the amino group, allowing for controlled and sequential addition of amino acids. This feature is crucial in the synthesis of complex peptides and proteins, making the compound a versatile tool in both academic and industrial settings.

The oxolan ring in the structure adds another layer of complexity and functionality. Oxolan rings are known for their ability to form stable cyclic structures, which can influence the conformational flexibility and reactivity of the molecule. This property is particularly important in drug design, where precise control over molecular conformation can significantly impact the binding affinity and selectivity of a drug candidate.

Recent studies have highlighted the potential of 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the University of California have demonstrated that 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a potential lead compound for the development of broad-spectrum antiviral drugs.

The synthesis of 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid is a multi-step process that requires careful control over reaction conditions to ensure high yields and purity. The initial step involves the protection of the amino group using Fmoc chemistry, followed by the introduction of the benzyl group and the formation of the oxolan ring. Subsequent steps include deprotection and functionalization to achieve the final product. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical studies and beyond.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigation, including phase II trials focused on specific disease indications.

In conclusion, 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)propanoic acid (CAS No. 2172138-84-8) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for both basic research and drug development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in addressing unmet medical needs.